BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-Acetyl-2-imidazolidinone CAS number 5391-
39-9 verification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Acetyl-2-imidazolidinone

Cat. No.: B193065

1-Acetyl-2-imidazolidinone: A Technical
Overview

CAS Number: 5391-39-9

This technical guide provides an in-depth overview of 1-Acetyl-2-imidazolidinone, a versatile
chemical compound with significant applications in pharmaceutical development and organic
synthesis. The information is tailored for researchers, scientists, and professionals in drug
development, presenting key data, experimental protocols, and process visualizations.

Physicochemical Properties

1-Acetyl-2-imidazolidinone, also known as N-acetylimidazolidin-2-one, is a white to off-white
crystalline powder.[1][2] Its fundamental properties are summarized in the table below,
providing a quick reference for laboratory and research applications.
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Property Value References
CAS Number 5391-39-9 [1][2][3]
Molecular Formula C5H8N202 [1103114]
Molecular Weight 128.13 g/mol [11[3114]

White to almost white
Appearance , [1][2](3]
crystalline powder

Melting Point 182 - 186 °C [1][3]

Purity > 98% (GC) [1][3]

N Soluble in methanol and other
Solubility [2]
polar solvents.

Synthesis Protocols

Several methods for the synthesis of 1-Acetyl-2-imidazolidinone have been documented. The
most common approaches involve the acetylation of 2-imidazolidinone. Below are detailed
experimental protocols for two such methods.

Synthesis via Acetic Anhydride

This protocol describes the synthesis of 1-Acetyl-2-imidazolidinone using 2-imidazolidinone
and acetic anhydride.[2][4][5]

Materials:

2-Imidazolidinone (5.18 g, 60.2 mmol)

Acetic anhydride (50 mL)

Cold ethanol

100 mL round-bottom flask

Oil bath
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e Stirring apparatus

« Filtration equipment

Procedure:

Add 5.18 g (60.2 mmol) of 2-imidazolidinone and 50 mL of acetic anhydride to a 100 mL
round-bottom flask.[4][5]

e Place the flask in an oil bath and heat the mixture to 150 °C with stirring for 1 hour.[4][5]

o After 1 hour, cool the reaction mixture to room temperature, which will cause a solid to
precipitate.[4][5]

» Collect the precipitated solid by filtration.[4][5]
e Wash the solid with a small amount of cold ethanol.[4][5]

e The final product is a colorless solid, with an expected yield of approximately 4.94 g (64.1%).

[4]

Synthesis via Acetyl Chloride

This alternative method utilizes acetyl chloride for the acetylation of 2-imidazolidinone.[6]

Materials:

2-Imidazolidinone (25.8 parts by weight)

Acetyl chloride (23.6 parts by weight)

Dry tetrahydrofuran (THF) (350 parts by volume for the suspension, 100 parts by volume for
the acetyl chloride solution)

Nitromethane (for recrystallization)

Reaction vessel equipped for cooling and stirring

Procedure:
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e Prepare a suspension of 25.8 parts by weight of 2-imidazolidinone in 350 parts by volume of
dry tetrahydrofuran in a reaction vessel cooled to 0°C.[6]

e Over a period of 60 minutes, add a solution of 23.6 parts by weight of acetyl chloride in 100
parts by volume of tetrahydrofuran dropwise to the suspension.[6]

e Stir the mixture for 3 hours at room temperature.[6]

e Blow dry air through the solution for a period of time.[6]

e Remove the solvent under vacuum.[6]

» Recrystallize the residue from boiling nitromethane to obtain the final product.[6]

Applications in Research and Development

1-Acetyl-2-imidazolidinone serves as a crucial building block and intermediate in various
chemical syntheses, particularly within the pharmaceutical industry.[1][2]

o Pharmaceutical Intermediate: It is a key component in the synthesis of various active
pharmaceutical ingredients (APIs).[1][2] Notably, it is used in the preparation of the
antihypertensive compound moxonidine.[5] It has also been identified as a genotoxic
impurity in tizanidine hydrochloride formulations.[7]

o Organic Synthesis: Its structure, featuring a five-membered ring, provides a stable yet
reactive scaffold for developing more complex organic molecules and potential drug
candidates.[1]

o Agrochemicals: The compound is utilized in the formulation of agrochemicals, where it can
improve the stability and solubility of pesticides and herbicides.[1]

e Polymer Science: It can be incorporated into polymer matrices to enhance mechanical
properties and thermal stability.[1]

Safety and Handling

Appropriate safety precautions should be taken when handling 1-Acetyl-2-imidazolidinone.
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e Hazards: It can cause skin and serious eye irritation.[3][8] It may also be harmful if
swallowed and may cause respiratory irritation.[8]

e Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face
protection.[3][9]

e Handling: Avoid contact with skin, eyes, and clothing.[9] Use in a well-ventilated area and
avoid dust formation.[10] Wash hands thoroughly after handling.[3]

» Storage: Store in a cool, dry, and well-ventilated place away from sunlight.[9] Keep the
container tightly closed.[9][10] It is incompatible with strong oxidizing agents.[9]

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 1-Acetyl-2-
imidazolidinone from 2-imidazolidinone and an acetylating agent.
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General Synthesis Workflow
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(Starting Material) (e.g., Acetic Anhydride or Acetyl Chloride)

Reaction

(Heating & Stirring)

Precipitation
(Cooling)
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1-Acetyl-2-imidazolidinone
(Final Product)
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Caption: General Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]
o 2. Page loading... [guidechem.com]

o 3. 1-Acetyl-2-imidazolidinone | 5391-39-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b193065?utm_src=pdf-body-img
https://www.benchchem.com/product/b193065?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/42981
https://www.guidechem.com/encyclopedia/1-acetyl-2-imidazolidinone-dic13439.html
https://www.tcichemicals.com/IN/en/p/A1945
https://www.tcichemicals.com/IN/en/p/A1945
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. 1-Acetyl-2-imidazolidinone synthesis - chemicalbook [chemicalbook.com]
e 5. 1-Acetyl-2-imidazolidinone | 5391-39-9 [chemicalbook.com]

e 6. prepchem.com [prepchem.com]

e 7. researchgate.net [researchgate.net]

e 8. N-Acetylimidazolidinone | C5SH8N20O2 | CID 79350 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 9. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
e 10. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [1-Acetyl-2-imidazolidinone CAS number 5391-39-9
verification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193065#1-acetyl-2-imidazolidinone-cas-number-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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